3-chloro-5-(3,4-dimethoxyphenyl)-2-(1-pyrrolidinylcarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: [3-chloro-5-(3,4-dimethoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H18ClF3N4O3/c1-30-13-6-5-11(9-14(13)31-2)12-10-15(20(22,23)24)28-18(25-12)16(21)17(26-28)19(29)27-7-3-4-8-27/h5-6,9-10H,3-4,7-8H2,1-2H3
• InChI Key: DIDLIXOQHCWASJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(C(=NN3C(=C2)C(F)(F)F)C(=O)N4CCCC4)Cl)OC
• Molecular Formula: C20H18ClF3N4O3
• Molecular Weight: 454.8 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives are a large family of N-heterocyclic compounds that have a significant impact in medicinal chemistry. They have attracted a great deal of attention in material science recently due to their significant photophysical properties.

Synthesis Analysis

The development of new synthetic routes towards pyrazolo[1,5-a]pyrimidines for their biological and medicinal exploration is an attractive area for researchers. Various synthetic routes have been developed in the last decade for the synthesis of differently substituted pyrazolo[1,5-a]pyrimidines by a broad range of organic reactions by means of 5-aminopyrazole as a precursor.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is characterized by a pyrimidine core. This core structure is often functionalized with various substituents to create a wide range of derivatives with diverse properties.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines can be synthesized through a variety of organic reactions. These include reactions with 5-aminopyrazole as a precursor. The specific reactions used can vary depending on the desired substituents and the specific pyrazolo[1,5-a]pyrimidine derivative being synthesized.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidines can vary widely depending on their specific structure and substituents. These properties can include solubility, stability, and reactivity.

Mechanism of Action

Pyrazolo[1,5-a]pyrimidines have shown potential as antitumor agents and enzymatic inhibitors. Their mechanism of action is likely related to these activities, although the specific mechanisms can vary depending on the exact structure of the pyrazolo[1,5-a]pyrimidine derivative.

Future Directions

Given the significant potential of pyrazolo[1,5-a]pyrimidines in medicinal chemistry and material science, future research will likely continue to explore new synthetic routes, derivatives, and applications for these compounds. This could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine scaffold.